Cas no 1021228-37-4 (N-[6-({[(1,3-benzothiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide)

• Product Name: N-[6-({[(1,3-benzothiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide
• CAS No: 1021228-37-4
• MF: C₁₇H₁₅N₅O₂S₂
• MW: 385.4632999897
• CID: 5869360
• PubChem ID: 25855315
• Update Time: 2025-06-08

N-[6-({[(1,3-benzothiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[6-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• N-[6-({[(1,3-benzothiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide
• AKOS024499565
• 1021228-37-4
• F5126-0555
• N-(6-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)pyridazin-3-yl)cyclopropanecarboxamide

• Inchi： 1S/C17H15N5O2S2/c23-14(20-17-18-11-3-1-2-4-12(11)26-17)9-25-15-8-7-13(21-22-15)19-16(24)10-5-6-10/h1-4,7-8,10H,5-6,9H2,(H,18,20,23)(H,19,21,24)
• InChI Key： PLUORGLIYUVZGV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(SCC(NC3=NC4=CC=CC=C4S3)=O)C=C2)=O)CC1

Computed Properties

• Exact Mass: 385.06671709g/mol
• Monoisotopic Mass: 385.06671709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 150Ų

Additional information on N-[6-({[(1,3-benzothiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide

Comprehensive Analysis of N-[6-({[(1,3-benzothiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide (CAS No. 1021228-37-4)

The compound N-[6-({[(1,3-benzothiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide (CAS No. 1021228-37-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique combination of a benzothiazole core, pyridazine ring, and cyclopropanecarboxamide moiety, this compound exhibits potential applications in targeting specific biological pathways. Researchers are increasingly exploring its role in modulating protein-protein interactions and enzyme inhibition, making it a subject of interest for high-throughput screening and structure-activity relationship (SAR) studies.

One of the most frequently searched questions regarding this compound is: "What are the potential therapeutic applications of CAS 1021228-37-4?" Preliminary studies suggest that its benzothiazole component may contribute to its bioactivity, particularly in contexts involving oxidative stress and cellular signaling. The pyridazine scaffold, known for its versatility in drug design, further enhances its pharmacokinetic properties. This dual functionality positions N-[6-({[(1,3-benzothiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide as a promising candidate for further investigation in precision medicine and targeted therapy.

In the context of AI-driven drug discovery, this compound has been flagged in computational models for its potential binding affinity to certain kinases and receptors. The integration of machine learning algorithms and molecular docking simulations has accelerated the identification of its molecular targets, reducing the time and cost associated with traditional drug development. This aligns with the growing trend of leveraging big data analytics in pharmaceutical research, a topic frequently searched by professionals in the field.

Another hot topic is the compound's synthetic accessibility and scalability. The presence of a cyclopropanecarboxamide group introduces challenges in large-scale synthesis, but recent advancements in green chemistry and catalytic methods have shown promise in optimizing its production. Researchers are also investigating its stability under various physiological conditions, a critical factor for its potential use in formulation development and drug delivery systems.

The structure-activity relationship (SAR) of N-[6-({[(1,3-benzothiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide is another area of intense study. By systematically modifying its functional groups, scientists aim to enhance its selectivity and efficacy. This approach is particularly relevant in the era of personalized medicine, where tailored therapeutics are in high demand. The compound's multi-target potential also makes it a valuable tool for understanding complex disease mechanisms, such as those involved in metabolic disorders and inflammatory conditions.

From a patent landscape perspective, CAS 1021228-37-4 has been referenced in several applications related to kinase inhibitors and signal transduction modulators. Its unique chemical architecture offers opportunities for intellectual property protection, a key consideration for pharmaceutical companies investing in novel drug candidates. This aligns with the increasing number of searches for "emerging small molecules in drug development" and "patent trends in medicinal chemistry."

In summary, N-[6-({[(1,3-benzothiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide represents a fascinating case study in modern drug discovery. Its intricate design, combined with its potential applications in targeted therapies and computational drug design, underscores its relevance in contemporary research. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for innovative treatments addressing unmet medical needs.